Cas no 899352-50-2 (Ethyl-2-aMino-4-(3-broMophenyl)1,3-thiazole-5-carboxylate)

Ethyl-2-aMino-4-(3-broMophenyl)1,3-thiazole-5-carboxylate structure
899352-50-2 structure
Product Name:Ethyl-2-aMino-4-(3-broMophenyl)1,3-thiazole-5-carboxylate
CAS No:899352-50-2
MF:C12H11BrN2O2S
MW:327.196940660477
CID:870150
Update Time:2023-11-18

Ethyl-2-aMino-4-(3-broMophenyl)1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl-2-amino-4-(3-bromophenyl)1,3-thiazole-5-carboxylate
    • Ethyl 2-amino-4-(3-bromophenyl)thiazole-5-carboxylate
    • Ethyl 2-amino-4-(3-bromophenyl)thiazole-5-carboxylate, AldrichCPR
    • CID 97182225
    • 5-Thiazolecarboxylic acid, 2-amino-4-(3-bromophenyl)-, ethyl ester
    • Ethyl-2-aMino-4-(3-broMophenyl)1,3-thiazole-5-carboxylate
    • Inchi: 1S/C12H11BrN2O2S/c1-2-17-11(16)10-9(15-12(14)18-10)7-4-3-5-8(13)6-7/h3-6H,2H2,1H3,(H2,14,15)
    • InChI Key: MOPOXLOTUGPXDQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=C(C(=O)OCC)SC(N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Topological Polar Surface Area: 93.4

Experimental Properties

  • Density: 1.555±0.06 g/cm3(Predicted)
  • Boiling Point: 480.3±35.0 °C(Predicted)
  • pka: 2.32±0.10(Predicted)

Ethyl-2-aMino-4-(3-broMophenyl)1,3-thiazole-5-carboxylate Security Information

  • WGK Germany:3
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